Cas no 2138094-80-9 (tert-butyl 3-(cyclohexyloxy)-3-(iodomethyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 3-(cyclohexyloxy)-3-(iodomethyl)piperidine-1-carboxylate
• CAS No: 2138094-80-9
• MF: C₁₇H₃₀INO₃
• MW: 423.329477787018
• CID: 6567740
• PubChem ID: 165493272
• Update Time: 2025-11-01

tert-butyl 3-(cyclohexyloxy)-3-(iodomethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(cyclohexyloxy)-3-(iodomethyl)piperidine-1-carboxylate
• EN300-1135927
• 2138094-80-9

• Inchi： 1S/C17H30INO3/c1-16(2,3)22-15(20)19-11-7-10-17(12-18,13-19)21-14-8-5-4-6-9-14/h14H,4-13H2,1-3H3
• InChI Key： JDINZRSQTFVTND-UHFFFAOYSA-N
• SMILES： ICC1(CN(C(=O)OC(C)(C)C)CCC1)OC1CCCCC1

Computed Properties

• Exact Mass: 423.12704g/mol
• Monoisotopic Mass: 423.12704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 38.8Ų

Additional information on tert-butyl 3-(cyclohexyloxy)-3-(iodomethyl)piperidine-1-carboxylate

Comprehensive Overview of tert-butyl 3-(cyclohexyloxy)-3-(iodomethyl)piperidine-1-carboxylate (CAS No. 2138094-80-9)

The compound tert-butyl 3-(cyclohexyloxy)-3-(iodomethyl)piperidine-1-carboxylate (CAS No. 2138094-80-9) is a highly specialized chemical intermediate with significant applications in pharmaceutical research and organic synthesis. Its unique structure, featuring a piperidine core modified with cyclohexyloxy and iodomethyl groups, makes it a valuable building block for the development of novel therapeutic agents. Researchers and chemists are increasingly interested in this compound due to its versatility in constructing complex molecular architectures.

In recent years, the demand for iodomethyl-containing intermediates has surged, driven by their utility in cross-coupling reactions and radiopharmaceutical labeling. The tert-butyl protecting group in this compound enhances its stability, making it suitable for multi-step synthetic routes. This aligns with the growing trend in medicinal chemistry to explore protected amines and heterocyclic scaffolds, as evidenced by frequent searches for "piperidine derivatives in drug discovery" and "iodoalkyl synthetic applications."

The cyclohexyloxy moiety in tert-butyl 3-(cyclohexyloxy)-3-(iodomethyl)piperidine-1-carboxylate contributes to its lipophilicity, a property highly sought after in CNS-targeting drug candidates. This characteristic has sparked discussions in forums and publications about "improving blood-brain barrier penetration," a hot topic in neurodegenerative disease research. The compound's CAS No. 2138094-80-9 frequently appears in patent literature, particularly in claims related to neuroactive compounds and kinase inhibitors.

From a synthetic chemistry perspective, the presence of both iodomethyl and Boc-protected amine functionalities allows for diverse derivatization strategies. This dual reactivity pattern addresses common search queries like "orthogonal protection in peptide synthesis" and "iodoalkyl nucleophilic substitution." The compound's crystalline nature (as reported in analytical data) also makes it attractive for process chemistry, where "crystalline intermediates for scale-up" remains a trending search phrase among industrial chemists.

Environmental and regulatory considerations have placed emphasis on halogenated compounds with improved safety profiles. The specific structural features of CAS No. 2138094-80-9 position it favorably in this context, as the iodomethyl group offers reactivity without the environmental persistence associated with other halogens. This aspect resonates with current searches for "green chemistry approaches to halogenation" and "sustainable pharmaceutical intermediates."

Analytical characterization of tert-butyl 3-(cyclohexyloxy)-3-(iodomethyl)piperidine-1-carboxylate typically involves advanced techniques such as NMR (showing distinct signals for the piperidine protons at δ 3.5-4.0 ppm), mass spectrometry (with characteristic fragmentation patterns), and X-ray crystallography. These analytical features correspond to frequent academic searches for "structural elucidation of complex heterocycles" and "NMR interpretation of protected amines."

The compound's stability under various conditions has been a subject of recent investigations, particularly regarding its behavior in "accelerated stability studies" - another trending topic in preformulation research. The tert-butyl carbamate protection demonstrates remarkable resistance to basic conditions while remaining cleavable under acidic conditions, making it ideal for "pH-dependent deprotection strategies" often searched by peptide chemists.

In the context of intellectual property, tert-butyl 3-(cyclohexyloxy)-3-(iodomethyl)piperidine-1-carboxylate appears in several patent families describing "small molecule modulators of protein-protein interactions." This connects with the pharmaceutical industry's focus on "undruggable targets," a phrase showing exponential growth in scientific literature searches. The compound's structural complexity allows for the introduction of diverse pharmacophores while maintaining favorable physicochemical properties.

From a commercial availability standpoint, suppliers often highlight the compound's high purity (>98% by HPLC) and suitability for "GMP-compatible synthesis" - keywords that reflect current purchasing trends in contract manufacturing organizations. The iodomethyl functionality specifically addresses the need for "radioiodination precursors" in PET tracer development, an area experiencing rapid growth in molecular imaging research.

Future research directions for derivatives of CAS No. 2138094-80-9 may explore its potential in "targeted protein degradation" (a breakthrough technology in drug discovery) and "covalent inhibitor design" (another rapidly evolving field). The compound's balanced polarity, conferred by both the cyclohexyloxy and carbamate groups, makes it particularly interesting for these applications, as evidenced by increasing publications on "proteolysis targeting chimeras" (PROTACs) incorporating similar structural motifs.